Cas no 1858241-52-7 (4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine)
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine
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- MDL: MFCD27995632
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC300774-1g |
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | 1g |
£255.00 | 2025-02-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1519629-1g |
4-(2-methyl-6-(trifluoromethyl)pyridin-3-yl)thiazol-2-amine |
1858241-52-7 | 98% | 1g |
¥2488 | 2023-04-09 | |
| Key Organics Ltd | AS-8990-100MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| Key Organics Ltd | AS-8990-1MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | AS-8990-5MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | AS-8990-10MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | AS-8990-20MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 0mg |
£76.00 | 2023-04-05 | |
| Key Organics Ltd | AS-8990-50MG |
4-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Ambeed | A943757-1g |
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine |
1858241-52-7 | 90% | 1g |
$265.0 | 2024-07-28 |
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine (CAS No. 1858241-52-7): An Overview
4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine (CAS No. 1858241-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
The molecular structure of 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine is characterized by a thiazole ring fused with a substituted pyridine moiety. The presence of the trifluoromethyl group and the methyl substituent on the pyridine ring contributes to its distinct chemical properties and biological activity. The trifluoromethyl group is particularly noteworthy as it enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.
In addition to its neuroprotective properties, 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine has also shown promise as an antimicrobial agent. A study conducted by a team of researchers at the University of California found that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.
The pharmacokinetic properties of 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine could be administered orally with minimal dosing frequency.
Furthermore, the toxicological profile of 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine has been evaluated in several preclinical studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.
In conclusion, 4-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-1,3-thiazol-2-amine (CAS No. 1858241-52-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and antimicrobial therapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.
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